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Compound of Interest

Compound Name: Acetone

Cat. No.: B3395972

An In-depth Technical Guide to the Chemical Properties of Acetone for Laboratory Use

Introduction

Acetone, systematically named propan-2-one, is the simplest and most commercially
significant member of the ketone family.[1][2] Its chemical formula is (CH3)2CO.[2] A colorless,
volatile, and flammable liquid, it possesses a characteristic pungent, somewhat fruity odor.[2][3]
[4] Acetone is a polar aprotic solvent, a key characteristic that makes it an indispensable tool in
research and drug development.[4][5] It is miscible with water and a wide array of organic
solvents, rendering it highly versatile for applications ranging from a general cleaning agent for
laboratory glassware to a crucial solvent and reagent in complex organic syntheses.[1][2][3]
This guide provides a detailed overview of the chemical properties of acetone, its reactivity,
and established laboratory protocols relevant to its use.

Chemical and Physical Properties

The utility of acetone in a laboratory setting is fundamentally dictated by its physical and
chemical properties. These quantitative parameters are essential for experimental design,
safety considerations, and purification procedures.

Table 1: Physical and Chemical Properties of Acetone
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Property Value

IUPAC Name Propan-2-one

Synonyms Dimethyl ketone, 2-Propanone, -Ketopropane
CAS Number 67-64-1[5]

Chemical Formula CsHeO[1][6]

Molecular Weight 58.08 g/mol [5][6]
Appearance Colorless liquid[1][3][7]

Odor Pungent, sweetish, fruity[4][8]
Melting Point -94.9 °C (-138.8 °F)[2][8]
Boiling Point 56.05 °C (132.9 °F)[6][7]
Density 0.7845 glcm (at 25 °C)[2][8]

Vapor Pressure

247 mbar (185.3 mmHg) at 20 °C[9]

Flash Point

-20 °C (-4 °F) (Closed Cup)[1][6][10]

Autoignition Temperature

465 °C (869 °F)[9][10]

Solubility in Water

Miscible[1][3][7]

Dipole Moment

2.69 Debye[6]

Refractive Index

1.359 at 20°C

Molecular Structure

Acetone's properties are a direct result of its molecular structure: a central carbonyl group

(C=0) bonded to two methyl groups (-CHs).[1] This structure is the simplest representation of a

ketone.
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Dehydration Mesityl Oxide
(-H20) (a,B-Unsaturated Ketone)
Base or Acid /
2 x Acetone Catalyst Diacetone alcohol
(CHsCOCHS3) (B-Hydroxy ketone)
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4 )

Preparation

@onsult Safety Data Sheet (SDSD

\4
Don Personal Protective
Equipment (PPE)
(Goggles, Lab Coat, Gloves)

Y
Work in a well-ventilate@

area or fume hood
- J

4 )

Handling &VDispensing
Keep away from
ignition sources

Y

Ground/bond container
during transfer

Y

Dispense required amount
into a labeled container

- J

4 Cleanup c\?; Disposal A
[Close container tight@
\4
Dispose of waste in
approved solvent waste container
\4
[Clean work area]
- J
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1. Assemble distillation apparatus
(distilling flask, condenser, receiving flask)

2. Add crude acetone and
boiling chips to distilling flask

l

@. Heat the flask gent@

/

G. Acetone boils and vapor rises] 0, adjust heat

Monitor temperature.
Is it stable near 56°C?

es

5. Vapor enters condenser and
a liquid

6. Collect purified acetone distillate
in the receiving flask

l

7. Stop distillation when a
small volume remains

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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